Cas no 2137852-06-1 (5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde
• CAS No: 2137852-06-1
• MF: C₁₂H₈F₂N₂O
• MW: 234.201529502869
• CID: 6510857
• PubChem ID: 165449943
• Update Time: 2025-06-08

5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-715043
• 5-(3-amino-2,4-difluorophenyl)pyridine-3-carbaldehyde
• 2137852-06-1
• 5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C12H8F2N2O/c13-10-2-1-9(11(14)12(10)15)8-3-7(6-17)4-16-5-8/h1-6H,15H2
• InChI Key： MSQJJACPBIAGCR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=NC=C(C=O)C=1)F)N

Computed Properties

• Exact Mass: 234.06046921g/mol
• Monoisotopic Mass: 234.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56Ų

Additional information on 5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde

Introduction to 5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde (CAS No. 2137852-06-1)

5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137852-06-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridine core, which is a common motif in many bioactive molecules, alongside fluorinated aromatic rings and an aldehyde functional group, which contribute to its distinct chemical behavior.

The presence of both amino and aldehyde functional groups in the molecule makes it a versatile intermediate in organic synthesis. Specifically, the 3-amino-2,4-difluorophenyl moiety introduces electron-withdrawing effects through the fluorine atoms, which can modulate the reactivity and electronic properties of the molecule. This feature is particularly valuable in medicinal chemistry, where fine-tuning of electronic distributions can enhance binding affinity to biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceuticals often leads to enhanced pharmacokinetic profiles, making such compounds more attractive for drug development. The 5-(3-amino-2,4-difluorophenyl)pyridine-3-carbaldehyde structure exemplifies this trend, as it combines the benefits of fluorine substitution with the inherent bioactivity of the pyridine scaffold.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The aldehyde group at the 3-position of the pyridine ring provides a reactive site for further functionalization via condensation reactions with various nucleophiles. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, Schiff base formation between this aldehyde and secondary amines can yield imines that serve as precursors for more intricate pharmacological entities.

The pharmacological relevance of 5-(3-amino-2,4-difluorophenyl)pyridine-3-carbaldehyde has been explored in several recent studies. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify potential therapeutic applications. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory pathways. Such activities make it a promising candidate for further development into anti-inflammatory or anti-cancer agents.

The synthesis of 5-(3-amino-2,4-difluorophenyl)pyridine-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The introduction of fluorine atoms into the aromatic ring typically requires specialized methodologies, such as halogen exchange reactions or direct fluorination processes. These synthetic strategies are critical for achieving the desired regioselectivity and yield optimization. The availability of efficient synthetic routes ensures that researchers can reliably produce this compound for both academic and industrial applications.

The role of computational chemistry in understanding the properties of 5-(3-amino-2,4-difluorophenyl)pyridine-3-carbaldehyde cannot be overstated. Advanced computational techniques, including molecular modeling and quantum mechanical calculations, have enabled researchers to predict the compound's behavior with high accuracy. These predictions are invaluable for guiding experimental design and optimizing synthetic pathways. Moreover, computational studies have provided insights into how structural modifications can influence biological activity, offering a rational basis for drug design.

In conclusion, 5-(3-Amino-2,4-difluorophenyl)pyridine-3-carbaldehyde (CAS No. 2137852-06-1) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups and fluorinated aromatic moieties makes it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.